Cas no 1424533-81-2 (N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide)

• Product Name: N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide
• CAS No: 1424533-81-2
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 5460835
• PubChem ID: 71875873
• Update Time: 2025-08-04

N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide
• Z1209552011
• N-(1-cyano-1-cyclohexylethyl)-3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)propanamide

• Inchi： 1S/C18H22N4O2S/c1-18(12-19,14-5-3-2-4-6-14)20-15(23)7-8-16-21-22-17(24-16)13-9-10-25-11-13/h9-11,14H,2-8H2,1H3,(H,20,23)
• InChI Key： RGYOVCWGKROJLT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(CCC(NC(C#N)(C)C2CCCCC2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 517
• XLogP3: 3
• Topological Polar Surface Area: 120

Additional information on N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide

N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide (CAS No. 1424533-81-2): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide (CAS No. 1424533-81-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis: The molecular formula of N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide is C₁₉H₂₀N₄O₂S. The compound features a cyclohexyl ring attached to a cyano group and an oxadiazole moiety linked to a thiophene ring. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as cyclohexanone and thiophene. Recent studies have reported efficient synthetic routes that improve yield and purity, making the compound more accessible for further research and development.

Biological Activities: One of the most notable aspects of N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide has also demonstrated antimicrobial activity against various bacterial strains. Studies have reported that the compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum antimicrobial activity suggests potential applications in combating antibiotic-resistant infections.

In the realm of cancer research, N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide has shown promising anticancer effects. Preclinical studies have demonstrated that the compound induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. Mechanistic investigations have revealed that the compound targets multiple signaling pathways involved in cell proliferation and survival, making it a potential lead for the development of novel anticancer drugs.

Clinical Trials and Future Prospects: While N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanamide is still in the early stages of development, preliminary clinical trials are underway to evaluate its safety and efficacy in humans. These trials aim to validate the promising results observed in preclinical studies and pave the way for its potential use in clinical settings.

The future prospects for N-(1-cyano-1-cyclohexylethyl)-3-[5-(thiophen-3-y l)-1 , 3 , 4 - o x a d i a z o l - 2 - y l ] p r o p a n a m i d e strong > are exciting. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

Conclusion: In summary, N-(1-cyano - 1 - c y c l o h e x y l e t h y l ) - 3 - [ 5 - ( t h i o p h e n - 3 - y l ) - 1 , 3 , 4 - o x a d i a z o l - 2 - y l ] p r o p a n a m i d e strong > (CAS No. 1424533 -8 8 - ) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases, infections, and cancer.